![molecular formula C15H21N5O2 B4024303 N-(3-ethoxybenzyl)-N'-(1-ethyl-1H-1,2,4-triazol-3-yl)-N-methylurea](/img/structure/B4024303.png)
N-(3-ethoxybenzyl)-N'-(1-ethyl-1H-1,2,4-triazol-3-yl)-N-methylurea
Description
Synthesis Analysis
The synthesis of compounds related to "N-(3-ethoxybenzyl)-N'-(1-ethyl-1H-1,2,4-triazol-3-yl)-N-methylurea" often involves multi-step reactions, starting from simple precursors to achieve the desired complex molecules. For example, the synthesis of N′-(4-Methoxybenzylidene)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carbohydrazide demonstrates a similar complexity in synthesis pathways, achieved through an acid-catalyzed reaction under reflux conditions (Alotaibi et al., 2018).
Molecular Structure Analysis
The molecular structure of such compounds is often elucidated using a combination of spectroscopic techniques, including infrared (IR), nuclear magnetic resonance (NMR), mass spectroscopy (MS), and X-ray diffraction analysis. These techniques provide detailed insights into the molecular framework, functional groups, and three-dimensional arrangement of atoms within the molecule, as seen in the detailed structural elucidation of related compounds (Alotaibi et al., 2018).
Chemical Reactions and Properties
Compounds containing 1,2,4-triazole rings and urea functionalities exhibit a range of chemical reactivities, including nucleophilic attacks, cycloadditions, and transannulations. These reactions are often catalyzed by various agents, such as rhodium and copper, to facilitate the synthesis of novel heterocyclic compounds with potential biological activities (Yadagiri et al., 2018).
properties
IUPAC Name |
1-[(3-ethoxyphenyl)methyl]-3-(1-ethyl-1,2,4-triazol-3-yl)-1-methylurea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N5O2/c1-4-20-11-16-14(18-20)17-15(21)19(3)10-12-7-6-8-13(9-12)22-5-2/h6-9,11H,4-5,10H2,1-3H3,(H,17,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLTGPWPFDCOIHL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=NC(=N1)NC(=O)N(C)CC2=CC(=CC=C2)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N5O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-ethoxybenzyl)-N'-(1-ethyl-1H-1,2,4-triazol-3-yl)-N-methylurea |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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